N-[(3,5-dimethyl-4-isoxazolyl)methyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide

• IUPAC Name: N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide
• InChI: InChI=1S/C19H26N2O3/c1-13-17(14(2)24-20-13)12-21(5)18(22)16-8-6-7-15(11-16)9-10-19(3,4)23/h6-8,11,23H,9-10,12H2,1-5H3
• InChI Key: APDAHFMVKVWLBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN(C)C(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

N-[(3,5-dimethyl-4-isoxazolyl)methyl]-3-(3-hydroxy-3-methylbutyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C19H26N2O3 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.19434270 g/mol and the complexity rating of the compound is 427. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis of N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide demonstrates the importance of N,O-bidentate directing groups in metal-catalyzed C–H bond functionalization reactions, highlighting the potential for similar compounds in facilitating complex chemical transformations (Hamad H. Al Mamari & Yousuf Al Lawati, 2019).

Chemical Oxidation and Reactivity

• The study on the chemical oxidation of an anticonvulsant related to the isoxazole moiety (N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide) provides insights into the oxidation behavior of such compounds, indicating the potential for targeted modification of similar structures for therapeutic purposes (S. Adolphe-Pierre et al., 1998).

Herbicide Degradation and Environmental Impact

• Research on the herbicide isoxaben (N-[3-(1-ethyl-1-methylpropyl)isoxazol-5-yl]-2,6-dimethoxybenzamide) and its degradation in soil highlights the environmental fate of such compounds. This work is critical for understanding the persistence and transformation of chemically similar herbicides in agricultural settings (J. Rouchaud et al., 2010).

Molecular Structure and Interaction Studies

• Investigations into the structural properties and selective recognition capabilities of benzimidazole cavitands offer insight into how molecular structures similar to the query compound could be engineered for specific binding interactions, which is relevant for drug design and molecular recognition applications (Heung-Jin Choi et al., 2005).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. For example, some isoxazole derivatives are known to have antimicrobial, anti-inflammatory, and anticancer activities.